Cas no 76-80-2 (Tephrosin)
Tephrosin is a natural carotenoid with strong antitumor activity Conclusion: tephrosin can induce the degradation of EGFR and erbB2 by inducing receptor internalization
Tephrosin structure
Tephrosin Properties
Names and Identifiers
-
- 3H-Bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7- (7aH)-one,13,13a-dihydro-7a-hydroxy-9,10- dimethoxy-3,3-dimethyl-,(7aR,13aR)-
- 3H-Bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7- (7aH)-one,13,13a-dihydro-7a-hydroxy-9,10- dimethox...
- Tephrosin
- Deguelinol I
- Hydroxydeguelin
- [ "" ]
- (7aR,13aR)-13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-3H-bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one
- "Tephrosin
- ConMedNP.1743
- CHEBI:9442
- 9C081V83CC
- CCRIS 7115
- HY-N1166
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-
- DTXSID20878627
- SCHEMBL766277
- CS-0016457
- 76-80-2
- (1R,14R)-14-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- (7aR,13aR)-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-chromeno[3,4-b]pyrano[2,3-h]chromen-7(7aH)-one
- Deguelinol I;Hydroxydeguelin
- Q7701343
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR,13aR)-
- TEPHROSIN [MI]
- MS-27072
- Tephrosin, >=95% (LC/MS-ELSD)
- (-)-TEPHROSIN
- UNII-9C081V83CC
- (7aR,13aR)-7a-Hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one
- AKOS040740204
- CHEMBL241806
- MEGxp0_001258
- BDBM50505206
- LMPK12060047
- DTXCID701016671
- (7aR,13aR)-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-chromeno(3,4-b)pyrano(2,3-h)chromen-7(7aH)-one
- (1R,14R)-14-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo(12.8.0.03,12.04,9.015,20)docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- DA-58407
- G12541
- +Expand
-
- MFCD00238693
- AQBZCCQCDWNNJQ-UHFFFAOYSA-N
- InChI=1S/C23H22O7/c1-22(2)8-7-12-15(30-22)6-5-13-20(12)29-19-11-28-16-10-18(27-4)17(26-3)9-14(16)23(19,25)21(13)24/h5-10,19,25H,11H2,1-4H3
- CC1(C=CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)C
Computed Properties
- 410.13700
- 1
- 7
- 2
- 410.13655304g/mol
- 30
- 720
- 0
- 2
- 0
- 0
- 0
- 1
- 3
- 83.4Ų
Experimental Properties
- 3.11190
- 83.45000
- 1.5300 (estimate)
- 450.42°C (rough estimate)
- 198° (218-220°)
- Yellow powder
- 1.2284 (rough estimate)
Tephrosin Price
Tephrosin Suppliers
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier
(CAS:76-80-2)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:76-80-2)
TANG SI LEI
15026964105
2881489226@qq.com
Tephrosin Related Literature
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Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
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2. 173. The active principles of leguminous fish-poison plants. Part I. The properties of l-α-toxicarol isolated from Derris malaccensis(Kinta type)Stanley H. Harper J. Chem. Soc. 1939 812
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David A. Russell,Julien J. Freudenreich,Joe J. Ciardiello,Hannah F. Sore,David R. Spring Org. Biomol. Chem. 2017 15 1593
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4. 137. The methylation and ease of ring-fission of rotenone and related substancesR. S. Cahn,R. F. Phipers,J. J. Boam J. Chem. Soc. 1938 734
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Walter Bridge,Reginald G. Heyes,Alexander Robertson J. Chem. Soc. 1937 279
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6. 151. Experiments on the synthesis of rotenone and its derivatives. Part V. The constitution of apotoxicarolReginald G. Heyes,Alexander Robertson J. Chem. Soc. 1935 681
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7. 106. The action of alkali on rotenone and related substancesR. S. Cahn,R. F. Phipers,J. J. Boam J. Chem. Soc. 1938 513
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8. 111. Sumatrol. Part IAlexander Robertson,George L. Rusby J. Chem. Soc. 1937 497
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9. 221. The active principles of leguminous fish-poison plants. Part V. Derris malaccensis and Tephrosia toxicariaStanley H. Harper J. Chem. Soc. 1940 1178
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10. 318. Experiments on the synthesis of rotenone and its derivatives. Part XIV. The structure of toxicarolStephen W. George,Alexander Robertson J. Chem. Soc. 1937 1535
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